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Compound of Interest

Compound Name: Disperse Blue 7

Cat. No.: B1200070

Introduction

Disperse Blue 7 is a synthetic dye belonging to the anthraquinone class, widely used in the
textile industry for dyeing polyester and other synthetic fibers. Due to its potential as a skin
sensitizer and its classification as a possible allergen, regulatory bodies have restricted its use
in consumer textile products.[1] Consequently, sensitive and selective analytical methods are
required for the accurate quantification of Disperse Blue 7 in textile matrices to ensure
consumer safety and regulatory compliance. This application note describes a robust and
reliable method for the determination of Disperse Blue 7 in textiles using High-Performance
Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS).

Principle

This method involves the extraction of Disperse Blue 7 from a textile sample using methanol,
followed by analysis of the extract by HPLC-MS.[2] Chromatographic separation is achieved on
a C18 reversed-phase column with a gradient elution program. Detection and quantification are
performed using a mass spectrometer, which provides high selectivity and sensitivity for the
target analyte.

Data Presentation

The following table summarizes the quantitative performance data for the analysis of Disperse
Blue 7 and other disperse dyes in textiles, compiled from various validated methods.
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Typical Value Range for

Parameter ]
Disperse Dyes

Notes

Limit of Detection (LOD) 0.01 - 1.35 ng/mL[1][3]

Dependent on the mass

spectrometer's sensitivity.

Limit of Quantification (LOQ) 0.06 - 4.09 ng/mL][1][3]

Influenced by instrument

sensitivity and sample matrix.

Typically achieved over a

Linearity (r?) > 0.99[3][4] )
relevant concentration range.
Varies based on the efficiency
Recovery 81.8-114.1%[1] of the extraction from different
textile materials.
Dependent on the
Repeatability (%RSD) 1.1 - 16.3%[1][3] concentration level and the

precision of the method.

Experimental Protocol

1.

Materials and Reagents

Disperse Blue 7 analytical standard
Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Formic acid (LC-MS grade)
Ultrapure water

Textile samples

. Sample Preparation

Cut the textile sample into small pieces (approximately 2-5 mm).
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e Accurately weigh 1.0 g of the cut textile sample into a 50 mL conical tube.

e Add 20 mL of methanol to the tube.[1]

e Sonicate the sample at 50°C for 30 minutes to extract the dye.[1]

o Centrifuge the sample at 10,000 rpm for 10 minutes.[1]

« Filter the supernatant through a 0.22 um PTFE syringe filter into an autosampler vial for

HPLC-MS analysis.[1]

3. HPLC-MS Conditions

Parameter

Setting

HPLC System

Agilent 1100 HPLC or equivalent[5]

Column

C18 column (e.g., 100 x 2.1 mm, 1.7 um)[1]

Mobile Phase A

Water with 0.1% Formic Acid[1]

Mobile Phase B

Acetonitrile[5][6]

Gradient 40% B at 0 min, ramp to 60% B at 6 min[5]
Flow Rate 0.3 mL/min[1]

Column Temperature 40°C[6]

Injection Volume 10 pL[6]

MS System

Triple Quadrupole Mass Spectrometer[2][6]

lonization Mode

Electrospray lonization (ESI), Positive[3][6]

Scan Type Multiple Reaction Monitoring (MRM)
Capillary Voltage 4000 V
Source Temperature 550°C[6]
4. Quantification
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» Prepare a series of calibration standards of Disperse Blue 7 in methanol.

o Construct a calibration curve by plotting the peak area against the concentration of the
standards.

» Determine the concentration of Disperse Blue 7 in the sample extracts from the calibration

curve.

Experimental Workflow Diagram
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Caption: Workflow for HPLC-MS analysis of Disperse Blue 7 in textiles.
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Conclusion

The described HPLC-MS method provides a sensitive, selective, and reliable approach for the
guantitative analysis of Disperse Blue 7 in textile samples. The sample preparation is
straightforward, and the analytical method is robust, making it suitable for routine quality control
and regulatory monitoring of textiles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1200070?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

